N'-(5-nitropyridin-2-yl)acetohydrazide

• CAS RN: 31053-00-6
• Molecular Formula: C7H8N4O3
• Molecular Weight: 196.16 g/mol
• IUPAC Name: N'-(5-nitropyridin-2-yl)acetohydrazide
• InChI: InChI=1S/C7H8N4O3/c1-5(12)9-10-7-3-2-6(4-8-7)11(13)14/h2-4H,1H3,(H,8,10)(H,9,12)
• InChI Key: XQRAZEZSFSYOBV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC1=NC=C(C=C1)[N+](=O)[O-]

Description

N'-(5-nitropyridin-2-yl)acetohydrazide is a useful research compound. Its molecular formula is C7H8N4O3 and its molecular weight is 196.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetyl chloride (0.51 g, 6.5 mmole) was added dropwise to a stirred solution of 2-hydrazino-5-nitropyridine (1.0 g, 6.5 mmole) in tetrahydrofuran (20 ml). Pyridine (0.51 g, 6.5 mmole) was added, the mixture stirred for 0.5 h, and then poured into water (200 ml). The aqueous solution was extracted with ethyl actate, the extract dried (MgSO4) and the solvent removed under reduced pressure. Recrystallisation of the residue from 1,2-dichloroethane afforded the pure product, 1.1 g, 86%, as a cream coloured solid, m.p. 226°-227° C.